Cas no 808119-24-6 (1,2-BENZENEDICARBONITRILE, 4-(2-PYRIDINYLTHIO)-)
808119-24-6 structure
Product name:1,2-BENZENEDICARBONITRILE, 4-(2-PYRIDINYLTHIO)-
1,2-BENZENEDICARBONITRILE, 4-(2-PYRIDINYLTHIO)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-BENZENEDICARBONITRILE, 4-(2-PYRIDINYLTHIO)-
- KPSZTDXZSPJCIT-UHFFFAOYSA-N
- 4-(pyridin-2-ylsulfanyl)-phthalonitrile
- SCHEMBL521994
- 4-(Pyridin-2-ylthio)phthalonitrile
- DB-094416
- 808119-24-6
-
- Inchi： InChI=1S/C13H7N3S/c14-8-10-4-5-12(7-11(10)9-15)17-13-3-1-2-6-16-13/h1-7H
- InChI Key： KPSZTDXZSPJCIT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 237.03606841Da
- Monoisotopic Mass: 237.03606841Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 85.8Ų
1,2-BENZENEDICARBONITRILE, 4-(2-PYRIDINYLTHIO)- Related Literature
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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4. Back matter
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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